Cas no 55083-93-7 (2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-)

• Product Name: 2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
• CAS No: 55083-93-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 943315
• PubChem ID: 12563307
• Update Time: 2025-04-19

2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile, 2-amino-3-[(2-methylpropylidene)amino]-
• DB-222841
• 55083-93-7
• (2Z)-2-amino-3-[(e)-(2-methylpropylidene)amino]-2-butenedinitrile

• Inchi： 1S/C8H10N4/c1-6(2)5-12-8(4-10)7(11)3-9/h5-6H,11H2,1-2H3/b8-7-,12-5+
• InChI Key： VXTXPQPXJKHMID-KRMQVSRUSA-N
• SMILES： N(/C(/C#N)=C(/C#N)\N)=C\C(C)C

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 86A^2
• XLogP3: 0.4